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This guide provides an objective comparison of the cross-resistance profile of metamifop-
resistant Digitaria ciliaris, also known as Southern Crabgrass, to various herbicides. The data
presented is compiled from peer-reviewed research to facilitate the understanding of resistance
patterns and inform the development of effective weed management strategies.

I. Comparative Herbicide Efficacy

Metamifop-resistant populations of Digitaria ciliaris exhibit varying levels of cross-resistance to
other acetyl-CoA carboxylase (ACCase) inhibitors and herbicides with different modes of
action. The following tables summarize the quantitative data from whole-plant bioassays
conducted on several resistant populations.

Resistance Levels to ACCase-Inhibiting Herbicides

Recent studies have identified high levels of resistance to metamifop in several Digitaria
ciliaris var. chrysoblephara populations (JYX-8, JTX-98, and JTX-99) from rice paddy fields in
China.[1][2][3][4] The resistance index (RI), a ratio of the herbicide dose required to cause 50%
growth reduction (GR50) in the resistant population compared to a susceptible population,
indicates the magnitude of resistance.

One of the resistant populations, JYX-8, was found to have a single nucleotide substitution
from TGG to TGC in the ACCase gene, resulting in an amino acid change from tryptophan to
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cysteine at position 2,027.[1][2][3][4] This target-site mutation is a key mechanism of

resistance. The other two populations, JTX-98 and JTX-99, did not show this mutation,

suggesting a non-target-site resistance (NTSR) mechanism may be at play.[1][2]

Table 1: Cross-Resistance of Metamifop-Resistant D. ciliaris Populations to ACCase

Inhibitors[2]
o Chemical Resistant GR50 (g Resistance
Herbicide ] ]
Group Population a.i./ha) Index (RI)
Aryloxyphenoxy-
Metamifop Y _ P / JYX-8 338.21 30.64
propionate (APP)
JTX-98 158.74 14.38
JTX-99 255.97 23.19
JSS-19
_ 11.04 1.00
(Susceptible)
Aryloxyphenoxy-
Cyhalofop-butyl ) JYX-8 233.46 21.83
propionate (APP)
JTX-98 157.80 14.76
JTX-99 185.06 17.31
JSS-19
_ 10.69 1.00
(Susceptible)
Fenoxaprop-P- Aryloxyphenoxy-
Prop Y _ P / JYX-8 174.47 14.36
ethyl propionate (APP)
JTX-98 139.57 11.79
JTX-99 151.46 12.47
JSS-19
_ 12.15 1.00
(Susceptible)
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Susceptibility to Herbicides with Alternative Modes of

Action

To evaluate potential control options, the same metamifop-resistant populations were tested

against herbicides with different mechanisms of action.

Table 2: Response of Metamifop-Resistant D. ciliaris Populations to Other Herbicides[2]

o ] Resistant GR50 (g Resistance
Herbicide Mode of Action . .
Population a.i./ha) Index (RI)
Penoxsulam ALS Inhibitor JYX-8 185.43 2.12
JTX-98 101.64 1.16
JTX-99 124.78 1.43
JSS-19
_ 87.31 1.00
(Susceptible)
Bispyribac- . ] ) )
_ ALS Inhibitor All Populations Effective Control Not Resistant
sodium
Quinclorac Auxin Mimic All Populations Effective Control Not Resistant
Pyraclonil PPO Inhibitor All Populations Effective Control Not Resistant

The data indicates that while there is some level of resistance to the ALS inhibitor penoxsulam,
other herbicides with different modes of action, such as bispyribac-sodium, quinclorac, and
pyraclonil, remain effective for controlling these metamifop-resistant D. ciliaris populations.[2]

Il. Experimental Protocols

The following methodologies are based on the procedures used to generate the data presented
above.

Whole-Plant Dose-Response Bioassay

This protocol is essential for determining the level of resistance in a weed population by
calculating the GR50 value.
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e Seed Germination and Plant Growth:

o Seeds of suspected resistant and a known susceptible population of D. ciliaris were
germinated on filter paper in Petri dishes.

o Germination conditions were maintained at a 30/25°C day/night temperature with a 12-
hour photoperiod.[1]

o Once germinated, seedlings were transplanted into pots containing a suitable growing
medium.

» Herbicide Application:
o Plants were grown to the four-leaf stage before herbicide application.[1]

o Arange of herbicide doses was applied to the plants. For the susceptible population,
doses were typically fractions of the recommended field rate, while for resistant
populations, doses were multiples of the recommended rate.[1]

o Herbicides were applied using a laboratory sprayer to ensure uniform coverage.
o Data Collection and Analysis:

o After a set period, typically 21 days post-application, the above-ground fresh weight of the
plants in each treatment was measured.

o The fresh weight data was expressed as a percentage of the untreated control for each
population.

o Alog-logistic model was used to analyze the dose-response data and calculate the GR50
value, which is the herbicide dose that causes a 50% reduction in plant growth.[1]

o The Resistance Index (RI) was calculated by dividing the GR50 of the resistant population
by the GR50 of the susceptible population.

lll. Visualizations
Experimental Workflow and Resistance Mechanisms

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9989310/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9989310/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9989310/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9989310/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The following diagrams illustrate the experimental workflow for assessing cross-resistance and
the known mechanisms of metamifop resistance in D. ciliaris.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b125954+#cross-resistance-profile-of-metamifop-
resistant-digitaria-ciliaris]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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